![molecular formula C4BrClN2S B2965501 5-Bromo-3-chloroisothiazole-4-carbonitrile CAS No. 1309469-80-4](/img/structure/B2965501.png)
5-Bromo-3-chloroisothiazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-3-chloroisothiazole-4-carbonitrile is a chemical compound with the molecular formula C₄BrClN₂S. It has generated interest in the fields of chemistry and biochemistry . The compound’s structure consists of a thiazole ring with bromine and chlorine substituents, along with a cyano group (carbonitrile) attached to the carbon atom. It is a white powder and is typically stored at room temperature .
Physical and Chemical Properties Analysis
Scientific Research Applications
Organic Synthesis
This compound is used in organic synthesis . The reaction of sodium 2,2-dicyanoethene-1,1-bis (thiolate) with bromine (2 equiv.) in CCl 4 gave 3,5-dibromoisothiazole-3-carbonitrile and 5,5′-thiobis (3-bromoisothiazole-4-carbonitrile) in 7% and 18% yields, respectively .
Biological Applications
Isothiazole sulfides, which include 5-bromo-3-chloroisothiazole-4-carbonitrile, are a particularly important group of compounds with numerous examples of biologically useful compounds . These include the immunosuppressant Azathioprine 1 , the antibacterial drug meropenem 2 , and the herbicide pyriftalid 3 .
Antiviral Activity
The 4-cyanoisothiazole 4 has shown antiviral activity against polio . This suggests that 5-bromo-3-chloroisothiazole-4-carbonitrile could potentially have similar antiviral properties.
Safety and Hazards
properties
IUPAC Name |
5-bromo-3-chloro-1,2-thiazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4BrClN2S/c5-3-2(1-7)4(6)8-9-3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPJHLHFNGCZBBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)C1=C(SN=C1Cl)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4BrClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.48 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.